Cas no 1803757-59-6 (Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate)

• Product Name: Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate
• CAS No: 1803757-59-6
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4958948
• Update Time: 2025-05-24

Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-2-17-10(14)8-7(13)4-3-6(5-11)9(8)12(15)16/h3-4,13H,2H2,1H3
• InChI Key： YOEFBWPPHBQLNO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC=C(C#N)C=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate

Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate: A Comprehensive Overview

Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate, identified by the CAS number 1803757-59-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, advanced materials, and chemical synthesis. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate.

The molecular structure of Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate consists of a benzoate ester group with substituents at positions 2, 3, and 6 on the benzene ring. The presence of a nitro group (-NO₂) at position 2 imparts strong electron-withdrawing effects, while the cyano group (-CN) at position 3 adds to the compound's reactivity. The hydroxyl group (-OH) at position 6 contributes to hydrogen bonding capabilities, making this compound versatile in various chemical reactions. Recent studies have highlighted the importance of these functional groups in tuning the electronic properties of the molecule for specific applications.

One of the most notable aspects of Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate is its role as an intermediate in the synthesis of bioactive compounds. Researchers have utilized this compound to develop novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against cancer cells. The nitro group's reactivity plays a crucial role in these biological interactions, making it a valuable starting material for drug discovery.

In addition to its pharmaceutical applications, Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing new catalysts for organic transformations. A recent breakthrough reported in Nature Communications showcased how this compound can serve as a ligand in creating highly efficient catalysts for carbon-carbon bond formation—a critical step in synthesizing complex organic molecules.

The synthesis of Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the compound is synthesized via a Friedel-Crafts acylation followed by substitution reactions to introduce the cyano and nitro groups. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, researchers have employed microwave-assisted synthesis techniques to significantly reduce reaction times while maintaining high yields.

The physical properties of Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate are also worth noting. It exists as a crystalline solid with a melting point around 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to conjugation between the nitro and cyano groups, which is advantageous for applications in optoelectronics.

In terms of safety and handling, while Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate is not classified as a hazardous material under standard conditions, it should be handled with care due to its reactive nature. Proper ventilation and protective equipment are recommended during synthesis and handling procedures.

Looking ahead, ongoing research continues to explore new avenues for leveraging the unique properties of Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate. Potential future applications include its use in developing advanced sensors for environmental monitoring and as a precursor for nanomaterials with tailored electronic properties.

In conclusion, Ethyl 3-cyano-6-hydroxy-2-nitrobenzoate (CAS No. 1803757-59-X) stands out as a versatile compound with diverse applications across multiple disciplines. Its intricate structure and reactive functional groups make it an invaluable tool in modern chemistry research. As scientific advancements continue to unfold, this compound is poised to play an even greater role in driving innovation across various industries.